Cas no 2138175-02-5 (2-Benzofurancarboxylic acid, 6-amino-3-(methylsulfonyl)-)

• Product Name: 2-Benzofurancarboxylic acid, 6-amino-3-(methylsulfonyl)-
• CAS No: 2138175-02-5
• MF: C₁₀H₉NO₅S
• MW: 255.247161626816
• CID: 5268633
• Update Time: 2025-05-22

2-Benzofurancarboxylic acid, 6-amino-3-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 6-amino-3-(methylsulfonyl)-

• Inchi： 1S/C10H9NO5S/c1-17(14,15)9-6-3-2-5(11)4-7(6)16-8(9)10(12)13/h2-4H,11H2,1H3,(H,12,13)
• InChI Key： RTAOYCSCSQJTHQ-UHFFFAOYSA-N
• SMILES： O1C2=CC(N)=CC=C2C(S(C)(=O)=O)=C1C(O)=O

Additional information on 2-Benzofurancarboxylic acid, 6-amino-3-(methylsulfonyl)-

2-Benzofurancarboxylic Acid, 6-Amino-3-(Methylsulfonyl)-: A Comprehensive Overview

2-Benzofurancarboxylic acid, 6-amino-3-(methylsulfonyl)-, also known by its CAS registry number 2138175-02-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofuran derivatives, which have been extensively studied due to their unique structural features and potential applications in drug discovery and materials science.

The molecular structure of 2-benzofurancarboxylic acid, 6-amino-3-(methylsulfonyl)- comprises a benzofuran ring system with a carboxylic acid group at position 2, an amino group at position 6, and a methylsulfonyl group at position 3. The presence of these functional groups imparts the compound with versatile chemical properties, making it a valuable substrate for various synthetic transformations and biological evaluations.

Recent studies have highlighted the potential of this compound as a precursor for the development of bioactive molecules. For instance, researchers have explored its role in the synthesis of novel antibiotics and anticancer agents. The amino group at position 6 serves as a reactive site for further functionalization, enabling the attachment of various bioactive moieties. Similarly, the methylsulfonyl group at position 3 contributes to the compound's stability and solubility, which are critical factors in drug design.

In terms of synthesis, 2-benzofurancarboxylic acid, 6-amino-3-(methylsulfonyl)- can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods leverage the reactivity of the benzofuran ring system and its substituents to achieve high yields and selectivity. The use of transition metal catalysts has further enhanced the efficiency of these reactions, making them more amenable to large-scale production.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. For example, derivatives of this compound have been investigated for their potential as semiconductors in organic field-effect transistors (OFETs). The incorporation of functional groups such as the amino and methylsulfonyl groups allows for fine-tuning of the material's electronic characteristics, which is essential for achieving optimal device performance.

From an environmental perspective, the stability and biodegradability of 2-benzofurancarboxylic acid, 6-amino-3-(methylsulfonyl)- have been studied to assess its potential impact on ecosystems. Preliminary findings suggest that under certain conditions, the compound undergoes slow degradation via hydrolysis and microbial action. These insights are crucial for ensuring its safe handling and disposal in industrial settings.

In conclusion, 2-benzofurancarboxylic acid, 6-amino-3-(methylsulfonyl)-, with its CAS number 2138175-02-5, represents a multifaceted compound with diverse applications across various scientific disciplines. Its structural versatility and functional group diversity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and environmental chemistry. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.